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Compound of Interest

Compound Name: NRX-252262

Cat. No.: B15542618

For Researchers, Scientists, and Drug Development Professionals

Introduction

NRX-252262 is a small molecule enhancer of the E3 ligase-substrate interaction, functioning
as a "molecular glue" to promote the ubiquitination and subsequent proteasomal degradation of
its target protein. Specifically, NRX-252262 has been identified as an enhancer of the
interaction between B-TrCP (Beta-transducin repeat containing E3 ubiquitin protein ligase) and
-catenin. The TOV-112D ovarian cancer cell line harbors a gain-of-function S37A mutation in
the CTNNB1 gene, which encodes [3-catenin. This mutation prevents the initial phosphorylation
required for subsequent degradation, leading to (3-catenin accumulation and aberrant activation
of Wnt signaling, a common driver in various cancers.

These application notes provide an overview of the mechanism of action of NRX-252262 and
protocols for evaluating its effects on the TOV-112D cell line. It is important to note that while
NRX-252262 is a potent enhancer of the B-TrCP/B-catenin interaction, it did not induce the
degradation of endogenous S37A mutant (3-catenin in TOV-112D cells.[1] This is attributed to
insufficient phosphorylation at the Ser33 position, which is a prerequisite for NRX-252262-
mediated binding to B-TrCP.[1] However, in an engineered cell system with a phosphomimetic
S33E/S37A mutant B-catenin, NRX-252262 effectively induced degradation at a concentration
of approximately 35 uM.[1]

Mechanism of Action: NRX-252262
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NRX-252262 acts as a molecular glue, stabilizing the interaction between the E3 ubiquitin
ligase B-TrCP and a phosphorylated form of 3-catenin. In wild-type cells, B-catenin is
phosphorylated at Ser33, Ser37, and Thr41 by GSK-3[3, which marks it for recognition by (3-
TrCP and subsequent proteasomal degradation. The S37A mutation in TOV-112D cells impairs
this process. NRX-252262 is designed to enhance the binding of B-TrCP to [3-catenin, even
with suboptimal phosphorylation, thereby promoting its degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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